Cas no 6074-84-6 (Tantalum(V) ethoxide)

• Product Name: Tantalum(V) ethoxide
• CAS No: 6074-84-6
• MF: C₁₀H₂₅O₅Ta
• MW: 406.250410795212
• MDL: MFCD00049785
• CID: 46383
• PubChem ID: 329766860
• Update Time: 2025-04-18

Tantalum(V) ethoxide Chemical and Physical Properties

Names and Identifiers

• tantalum(5+) ethanolate
• Tantalum(V) Ethoxide
• Tantalum ethoxide
• ethanolate,tantalum(5+)
• PET
• Pentaethoxytantalum
• Pentaethyl tantalate
• Tantalum pentaethoxide
• tantalum(5+) pentaethanolate
• Ethanol, tantalum(5+) salt
• Tantalum(V) ethylate
• Pentaethoxytantalum(V)
• Ethanol, tantalum(5+) salt (5:1)
• Tantalum ethylate
• ethanolate; tantalum(5+)
• HSXKFDGTKKAEHL-UHFFFAOYSA-N
• Ethanol, tantalum(5+)salt (5:1)
• 6074-84-6
• ethanolate;tantalum(5+)
• AKOS015902579
• Q2393155
• DTXSID7064104
• NS00081228
• EINECS 228-010-2
• DB-321489
• Tantalum(v) ethanolate
• Tantalum(V) ethoxide

• MDL： MFCD00049785
• Inchi： 1S/5C2H5O.Ta/c5*1-2-3;/h5*2H2,1H3;/q5*-1;+5
• InChI Key： HSXKFDGTKKAEHL-UHFFFAOYSA-N
• SMILES： [Ta+5].[O-]CC.[O-]CC.[O-]CC.[O-]CC.[O-]CC
• BRN： 3678999

Computed Properties

• Exact Mass: 406.11800
• Monoisotopic Mass: 406.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 115

Experimental Properties

• Color/Form: Yellow liquid, sensitive to moisture.
• Density: 1.566 g/mL at 25 °C(lit.)
• Melting Point: 21 °C (lit.)
• Boiling Point: 155 °C/0.01 mmHg(lit.)
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Refractive Index: n20/D 1.487(lit.)
• Solubility: Soluble in organic solvents.
• Water Partition Coefficient: Decomposes in water. Soluble in organic solvents.
• PSA: 46.15000
• LogP: 2.43600
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive/Air Sensitive
• Vapor Pressure: No data available

Tantalum(V) ethoxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2920
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： S16-S26-S36/37/39-S45
• FLUKA BRAND F CODES：3-8-10-21
• Hazardous Material Identification：
• Risk Phrases：R10; R34
• Packing Group：III
• Safety Term：3
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• TSCA：No